BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of 2-Phenylbutanenitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Phenylbutanenitrile

Cat. No.: B1582627

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Phenylbutanenitrile (CAS RN: 769-68-6), a significant chemical intermediate. The information
is presented to support research, development, and quality control activities.

Quantitative Physical Properties

The physical properties of 2-Phenylbutanenitrile have been determined by various analytical
methods. A summary of these quantitative data is presented in the table below for easy
reference and comparison.
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Property Value Conditions Source(s)
Boiling Point 114-115°C 15 mmHg [1]
102-104 °C 7 mmHg [21[3]
102 °C 7 torr [4]
Density 0.974 g/mL 25°C [1]
0.975 g/mL Not Specified [2]
0.97 gimL. 20 °(? (Specific 5]

Gravity 20/20)
Refractive Index 1.5086 n20/D [1][2]
1.5065-1.5066 n25/D [3]
151 Not Specified [5]
Molecular Weight 145.20 g/mol [1]

Experimental Protocols

The following sections detail the methodologies for the synthesis of 2-Phenylbutanenitrile and
the determination of its boiling point, providing a framework for reproducible experimental work.

2.1. Synthesis of 2-Phenylbutanenitrile

A common and effective method for the synthesis of 2-Phenylbutanenitrile is through the
alkylation of phenylacetonitrile. The following protocol is adapted from a well-established
procedure.[3]

Materials:
e Phenylacetonitrile
e 50% aqueous Sodium Hydroxide (NaOH)

e Benzyltriethylammonium chloride
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Ethyl bromide

Benzene

Dilute Hydrochloric Acid (HCI)

Anhydrous Magnesium Sulfate (MgSQOa)

Procedure:

A multi-necked round-bottomed flask equipped with a mechanical stirrer, dropping funnel,
thermometer, and reflux condenser is charged with 50% aqueous sodium hydroxide,
phenylacetonitrile, and benzyltriethylammonium chloride.[3]

With stirring, ethyl bromide is added dropwise over approximately 100 minutes, maintaining
the reaction temperature between 28-35 °C. A cold-water bath can be used for cooling if
necessary.[3]

After the addition is complete, the mixture is stirred for an additional 2 hours, and then the
temperature is raised to 40 °C for 30 minutes.[3]

The reaction mixture is cooled to 25 °C, and water and benzene are added.[3]

The layers are separated, and the aqueous phase is extracted with benzene.[3]

The combined organic layers are washed successively with water, dilute hydrochloric acid,
and again with water.[3]

The organic layer is dried over anhydrous magnesium sulfate.[3]

The solvent is removed by distillation under reduced pressure.[3]

The final product, 2-phenylbutyronitrile, is purified by distillation through a Vigreux column.[3]

2.2. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A standard laboratory method for determining the boiling point of a small sample of
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liquid is the Thiele tube method.[6][7]

Apparatus:

Thiele tube

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Mineral oil or other suitable heating bath liquid

Procedure:

A small amount of the 2-Phenylbutanenitrile sample is placed into the small test tube.[7]
A capillary tube, sealed at one end, is inverted and placed into the sample.[6]
The test tube is attached to a thermometer.[7]

The assembly is placed in a Thiele tube containing mineral oil, ensuring the sample is
immersed in the oil.[7]

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.[6]

As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.[7]

The heating is stopped, and the apparatus is allowed to cool slowly.[7]

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
[6][7] This temperature is recorded along with the atmospheric pressure. For boiling points
measured at reduced pressure, a vacuum distillation setup is employed.[8]
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Mandatory Visualizations

3.1. Synthesis Workflow of 2-Phenylbutanenitrile

The following diagram illustrates the key steps in the synthesis of 2-Phenylbutanenitrile from
phenylacetonitrile.

itrile + Washing of Organic Layer:
Ethyl Bromide + Alkylation Reaction - Water Drying over Solvent Removal Purification by
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2-Phenylbutanenitrile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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